Cas no 199863-97-3 (Pyrimidine, 4-chloro-6-(1,1-dimethylethyl)-2-(methylthio)-)

• Product Name: Pyrimidine, 4-chloro-6-(1,1-dimethylethyl)-2-(methylthio)-
• CAS No: 199863-97-3
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 3880170
• PubChem ID: 21846232
• Update Time: 2025-04-22

Pyrimidine, 4-chloro-6-(1,1-dimethylethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(1,1-dimethylethyl)-2-(methylthio)-
• SCHEMBL5750658
• 4-tert-butyl-6-chloro-2-(methylsulfanyl)pyrimidine
• AKOS040853722
• 199863-97-3

• Inchi： 1S/C9H13ClN2S/c1-9(2,3)6-5-7(10)12-8(11-6)13-4/h5H,1-4H3
• InChI Key： INFKYDJXHBGSTP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)(C)C)=NC(=N1)SC

Computed Properties

• Exact Mass: 216.0487973Da
• Monoisotopic Mass: 216.0487973Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.1Ų